Cas no 148336-01-0 (1-(cyclopropylmethyl)piperazin-2-one)

• Product Name: 1-(cyclopropylmethyl)piperazin-2-one
• CAS No: 148336-01-0
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 100512
• PubChem ID: 22722017
• Update Time: 2025-11-02

1-(cyclopropylmethyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone,1-(cyclopropylmethyl)-
• 1-(cyclopropylmethyl)-2-Piperazinone
• Piperazinone, 1-(cyclopropylmethyl)- (9CI)
• 1-(cyclopropylmethyl)piperazin-2-one
• 148336-01-0
• A1-09727
• FT-0753826
• TTWCBUXYQFCELW-UHFFFAOYSA-N
• EN300-1251250
• SCHEMBL1583511
• AKOS013891799
• 1-cyclopropylmethylpiperazin-2-one

• Inchi： 1S/C8H14N2O/c11-8-5-9-3-4-10(8)6-7-1-2-7/h7,9H,1-6H2
• InChI Key： TTWCBUXYQFCELW-UHFFFAOYSA-N
• SMILES： O=C1CNCCN1CC1CC1

Computed Properties

• Exact Mass: 154.11072
• Monoisotopic Mass: 154.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(cyclopropylmethyl)piperazin-2-one

Comprehensive Guide to 1-(cyclopropylmethyl)piperazin-2-one (CAS No. 148336-01-0): Properties, Applications, and Market Insights

1-(cyclopropylmethyl)piperazin-2-one (CAS No. 148336-01-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic molecule features a piperazin-2-one core modified with a cyclopropylmethyl group, making it a versatile intermediate in drug discovery. Its unique structural properties contribute to its growing importance in the development of novel therapeutic agents.

The compound's molecular formula is C₈H₁₄N₂O, with a molecular weight of 154.21 g/mol. Researchers particularly value 1-(cyclopropylmethyl)piperazin-2-one for its balanced lipophilicity and hydrogen bonding capacity, which are crucial parameters in modern drug design. These characteristics make it an attractive building block for medicinal chemistry applications, especially in central nervous system (CNS) targeting compounds.

In pharmaceutical applications, 1-(cyclopropylmethyl)piperazin-2-one serves as a key precursor in the synthesis of various bioactive molecules. Recent studies highlight its potential in developing modulators for neurotransmitter receptors, particularly those involved in neurological disorders. The cyclopropylmethyl moiety contributes to enhanced metabolic stability, while the piperazin-2-one scaffold provides optimal spatial geometry for receptor interactions.

The synthesis of 1-(cyclopropylmethyl)piperazin-2-one typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Current manufacturing processes emphasize green chemistry principles, addressing the growing demand for environmentally sustainable production methods in the fine chemicals industry. This aligns with recent trends in pharmaceutical manufacturing that prioritize reduced environmental impact.

Market analysis indicates steady growth in demand for 1-(cyclopropylmethyl)piperazin-2-one, driven by increasing research activities in neurological therapeutics. The compound's versatility as a synthetic intermediate has positioned it as a valuable asset in drug discovery pipelines. Pharmaceutical companies and contract research organizations are actively exploring its potential in developing next-generation treatments for conditions like anxiety disorders and cognitive impairments.

Quality control standards for 1-(cyclopropylmethyl)piperazin-2-one (CAS No. 148336-01-0) are stringent, with typical purity specifications exceeding 98%. Analytical characterization commonly employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These rigorous quality measures ensure the compound's reliability in research applications and maintain consistency across batches.

Storage and handling recommendations for 1-(cyclopropylmethyl)piperazin-2-one emphasize protection from moisture and oxidation. The compound is typically supplied as a white to off-white crystalline powder, stable under recommended storage conditions. Proper material safety data sheets (MSDS) provide comprehensive guidance for researchers working with this material in laboratory settings.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 1-(cyclopropylmethyl)piperazin-2-one, particularly in the area of neuropharmacology. This reflects the compound's potential in addressing unmet medical needs in mental health treatment. The pharmaceutical industry's focus on precision medicine has further elevated interest in such specialized building blocks.

From a regulatory perspective, 1-(cyclopropylmethyl)piperazin-2-one is not currently classified under controlled substance regulations in major pharmaceutical markets. However, researchers should always verify local regulations before initiating work with this compound, as regulatory frameworks may evolve with emerging scientific understanding.

The future outlook for 1-(cyclopropylmethyl)piperazin-2-one appears promising, with potential applications extending beyond its current uses. Advances in computational chemistry and AI-assisted drug design are expected to uncover new opportunities for this versatile scaffold. As the pharmaceutical industry continues to explore targeted therapies, the demand for specialized intermediates like 1-(cyclopropylmethyl)piperazin-2-one is likely to increase.

For researchers considering 1-(cyclopropylmethyl)piperazin-2-one (CAS No. 148336-01-0) for their projects, several key suppliers offer the compound in various quantities. It's advisable to request certificates of analysis and verify synthesis methods to ensure compatibility with specific research objectives. The compound's growing importance in medicinal chemistry makes it a valuable addition to any synthetic chemist's toolkit.

Environmental considerations for 1-(cyclopropylmethyl)piperazin-2-one production and disposal are becoming increasingly important. Many manufacturers now implement waste minimization strategies and energy-efficient processes in response to the chemical industry's sustainability initiatives. These developments align with global trends toward greener pharmaceutical manufacturing practices.

In conclusion, 1-(cyclopropylmethyl)piperazin-2-one represents an important building block in modern pharmaceutical research. Its unique structural features and versatile applications make it a compound of significant interest to medicinal chemists and drug developers. As research continues to uncover new therapeutic possibilities, the role of 1-(cyclopropylmethyl)piperazin-2-one in advancing medical science is expected to grow substantially in the coming years.